Cas no 2137426-39-0 ((1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137426-39-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5866772
• PubChem ID: 165849242
• Update Time: 2025-10-19

(1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137426-39-0
• (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• EN300-726781

• Inchi： 1S/C12H17NO2/c1-8(13)10-6-9-4-3-5-11(14-2)12(9)15-7-10/h3-5,8,10H,6-7,13H2,1-2H3/t8-,10?/m0/s1
• InChI Key： KKDVFWGVZSVZBA-PEHGTWAWSA-N
• SMILES： O1C2C(=CC=CC=2CC(C1)[C@H](C)N)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137426-39-0)

(1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine, with the CAS number 2137426-39-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy-substituted benzopyran moiety and an aminoethyl group, which contribute to its potential biological activities and therapeutic applications.

The molecular structure of (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine consists of a 3,4-dihydroquinoline framework with an 8-methoxy substitution and a chiral center at the 3-position. The presence of the methoxy group enhances the compound's lipophilicity and influences its interaction with biological targets. The aminoethyl group provides additional functional versatility, making this compound a promising candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine. Studies have shown that this compound exhibits potent activity against certain neurological disorders, particularly in the context of neuroprotection and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine can effectively protect neuronal cells from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine has been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses are highly sought after. Research conducted by a team at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (1S)-1-(8-methoxy-3,4-dihydro-2H-1-benzopyran-3-y l)ethan - 1 - amine have also been studied extensively. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further development into therapeutic agents. However, more comprehensive preclinical and clinical studies are needed to fully understand its safety and efficacy in human subjects.

The synthetic route for (1S)-1-(8-methoxy - 3 , 4 - dihydro - 2 H - 1 - benzopyran - 3 - yl ) ethan - 1 - amine involves several key steps. The synthesis typically begins with the formation of the benzopyran core through a cyclization reaction followed by the introduction of the methoxy group and the aminoethyl side chain. The chirality at the 3-position is crucial for the biological activity of the compound, and various asymmetric synthesis methods have been developed to ensure high enantiomeric purity.

In conclusion, (1S)-1-(8-methoxy - 3 , 4 - dihydro - 2 H - 1 - benzopyran - 3 - yl ) ethan - 1 - amine (CAS No. 2137426 - 39 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.